4-methoxy-2-methyl-N-(thiophen-2-yl(thiophen-3-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-methoxy-2-methyl-N-[thiophen-2-yl(thiophen-3-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C17H17NO3S3/c1-12-10-14(21-2)5-6-16(12)24(19,20)18-17(13-7-9-22-11-13)15-4-3-8-23-15/h3-11,17-18H,1-2H3
• InChI Key: UWMWJZNEEIXNDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)S(=O)(=O)NC(C2=CSC=C2)C3=CC=CS3
• Molecular Formula: C17H17NO3S3
• Molecular Weight: 379.5 g/mol

Description

The compound “4-methoxy-2-methyl-N-(thiophen-2-yl(thiophen-3-yl)methyl)benzenesulfonamide” is a complex organic molecule. It contains a benzenesulfonamide core, which is a common motif in pharmaceuticals and agrochemicals. Attached to this core are methoxy and methyl groups, as well as a thiophene ring, which is a five-membered ring containing four carbon atoms and a sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound would likely show conjugation between the aromatic rings and the sulfonamide group, which could have implications for its reactivity and properties. The thiophene rings may also contribute to the compound’s electronic structure.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds containing benzenesulfonamide and thiophene groups can participate in a variety of reactions. For example, the sulfonamide group can act as a nucleophile, while the thiophene ring can undergo electrophilic aromatic substitution.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. For example, many drugs containing a sulfonamide group work by inhibiting carbonic anhydrase, an enzyme involved in respiration and the transport of carbon dioxide.